Cas no 69432-64-0 (2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-)

2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy- structure
69432-64-0 structure
Product name:2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-
CAS No:69432-64-0
MF:C9H10O4
MW:182.173303127289
CID:514041
PubChem ID:50539

2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-
    • 2-hydroxy-3,4-dimethoxycyclohepta-2,4,6-trien-1-one
    • 3,4-Dimethoxy-2-hydroxy-2,4,6-cycloheptatrien-1-one
    • DTXSID20219596
    • 3,4-Dimethoxytropolone
    • 69432-64-0
    • BRN 5334120
    • SCHEMBL11575259
    • XK-104
    • 2,4,6-CYCLOHEPTATRIEN-1-ONE, 3,4-DIMETHOXY-2-HYDROXY-
    • Inchi: InChI=1S/C9H10O4/c1-12-7-5-3-4-6(10)8(11)9(7)13-2/h3-5H,1-2H3,(H,10,11)
    • InChI Key: ZHEQVNREZDYECH-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC(=O)C(=C1OC)O

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 55.76

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